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Compound of Interest

Compound Name: Fenagon

Cat. No.: B1222464 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Promethazine Hydrochloride, a phenothiazine derivative often

referred to by trade names such as Phenergan or Fenergan.[1][2] Strict adherence to these

protocols is critical to mitigate risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Promethazine Hydrochloride is hazardous in case of ingestion or inhalation.[1] It can also

cause skin and eye irritation.[1] The substance may be toxic to the blood, liver, and central

nervous system, and prolonged exposure can lead to target organ damage.[1] Therefore,

appropriate PPE is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile or Latex Gloves
Inspect gloves for integrity

before each use.

Body Protection Laboratory Coat Should be fully buttoned.

Respiratory Protection Dust Mask or Respirator

Required in case of insufficient

ventilation or when handling

the powdered form.[1][3]

Always check PPE for damage before and after use and dispose of and replace damaged PPE

properly.

Operational Plan: Handling and Storage
A systematic approach to handling and storing Promethazine Hydrochloride is crucial to

prevent accidental exposure and maintain chemical stability.

Handling Procedures

Preparation: Before handling, ensure all necessary PPE is worn correctly.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, especially

when handling the powdered form to avoid dust inhalation.[1][3]

Weighing and Transfer: When weighing or transferring the compound, use a spatula and

handle it carefully to minimize dust generation.

Avoid Contact: Avoid contact with skin and eyes. In case of contact, immediately flush the

affected area with plenty of water for at least 15 minutes.[1]

Contamination: If skin contact occurs, remove contaminated clothing and wash the skin with

soap and water.[3]

Storage Plan
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Storage Condition Requirement Rationale

Container
Tightly closed, original

container.[1][3]

Prevents contamination and

accidental spillage.

Location Cool, well-ventilated area.[1] Ensures chemical stability.

Proximity

Keep away from heat, sources

of ignition, and incompatible

substances like oxidizing

agents.[1]

Reduces the risk of fire and

adverse chemical reactions.

Temperature
Store below 25°C for the elixir

and below 30°C for tablets.[4]

Maintains product efficacy and

stability.

Disposal Plan
Proper disposal of Promethazine Hydrochloride and its containers is essential to prevent

environmental contamination and accidental exposure.

Waste Disposal Protocol

Segregation: Segregate chemical waste from regular laboratory trash.

Labeling: Clearly label the waste container with the chemical name and hazard symbols.

Disposal: Dispose of contents and the container in accordance with local, state, and federal

regulations at an approved waste disposal plant.[5]

Empty Containers: Do not reuse empty containers. They should be disposed of in the same

manner as the chemical waste.

Experimental Workflow Diagram
The following diagram illustrates a typical experimental workflow for handling a powdered

chemical compound like Promethazine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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